Cas no 1130309-67-9 (5-(2-Aminoethyl)-1-methyl-1H-indazole)

• Product Name: 5-(2-Aminoethyl)-1-methyl-1H-indazole
• CAS No: 1130309-67-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 1200872
• PubChem ID: 44119272
• Update Time: 2025-05-26

5-(2-Aminoethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylindazol-5-yl)ethanamine
• 5-(2-Aminoethyl)-1-methyl-1H-indazole
• 2-(1-Methyl-1H-indazol-5-yl)ethanamine
• 2-(1-Methyl-1H-indazol-5-yl)ethylamine
• CTK7E7541
• MolPort-016-581-602
• AG-C-04560
• MB11529
• 2-(1-METHYL-1H-INDAZOL-5-YL)ETHAN-1-AMINE
• PS-11547
• W-204803
• AKOS006318467
• J-505387
• DTXSID50657129
• SCHEMBL13476250
• 1130309-67-9
• CS-0335327

• Inchi： 1S/C10H13N3/c1-13-10-3-2-8(4-5-11)6-9(10)7-12-13/h2-3,6-7H,4-5,11H2,1H3
• InChI Key： LHXUJNARGXBDJX-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2C=N1)CCN

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(2-Aminoethyl)-1-methyl-1H-indazole

Research Brief on 5-(2-Aminoethyl)-1-methyl-1H-indazole (CAS: 1130309-67-9) and Its Applications in Chemical Biology and Medicine

The compound 5-(2-Aminoethyl)-1-methyl-1H-indazole (CAS: 1130309-67-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have elucidated the compound's role as a versatile scaffold in medicinal chemistry. The indazole core with its 2-aminoethyl substitution at the 5-position provides multiple sites for structural modification, making it particularly valuable for structure-activity relationship (SAR) studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated how this scaffold can be optimized to enhance binding affinity to various biological targets.

In the context of neurological disorders, 5-(2-Aminoethyl)-1-methyl-1H-indazole has shown promising activity as a modulator of neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience revealed its potential as a dual-acting compound affecting both dopaminergic and serotonergic pathways, suggesting possible applications in Parkinson's disease and depression treatment. The compound's ability to cross the blood-brain barrier was particularly noteworthy in these findings.

The compound's mechanism of action has been further investigated in cancer research. Recent work published in Nature Chemical Biology (2023) identified 5-(2-Aminoethyl)-1-methyl-1H-indazole derivatives as potent inhibitors of specific protein kinases involved in tumor progression. The CAS: 1130309-67-9 parent compound served as the lead structure for developing more selective kinase inhibitors with improved pharmacokinetic properties.

From a chemical biology perspective, researchers have utilized 5-(2-Aminoethyl)-1-methyl-1H-indazole as a molecular probe to study protein-protein interactions. Its fluorescent derivatives have enabled real-time visualization of intracellular processes, as reported in a recent Chemical Communications article (2024). This application highlights the compound's versatility beyond therapeutic development.

The synthetic accessibility of 5-(2-Aminoethyl)-1-methyl-1H-indazole has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, high-yield synthesis route that maintains excellent purity standards, addressing previous challenges in large-scale production of this compound and its derivatives.

Looking forward, the unique properties of 5-(2-Aminoethyl)-1-methyl-1H-indazole position it as a valuable tool compound for both basic research and drug discovery. Ongoing clinical trials with its derivatives suggest that this chemical scaffold may yield novel therapeutics in the coming years, particularly in oncology and central nervous system disorders. Further research is needed to fully explore its potential and optimize its pharmacological profile for specific therapeutic indications.